Cas no 98216-14-9 (2H,5H,6H-[1,3]dioxolo[4,5-g]quinazolin-6-one)

• Product Name: 2H,5H,6H-[1,3]dioxolo[4,5-g]quinazolin-6-one
• CAS No: 98216-14-9
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD24610517
• CID: 3031702
• Update Time: 2025-05-19

2H,5H,6H-[1,3]dioxolo[4,5-g]quinazolin-6-one Chemical and Physical Properties

Names and Identifiers

• 1,3-二噁唑[4,5-G]喹唑啉-6(5H)-酮
• 1,3-Dioxolo[4,5-g]quinazolin-6(5H)-one
• [1,3]Dioxolo[4,5-g]quinazolin-6(5H)-one
• 5H-[1,3]dioxolo[4,5-g]quinazolin-6-one
• F15829
• 2H,5H,6H-[1,3]dioxolo[4,5-g]quinazolin-6-one

• MDL： MFCD24610517
• Inchi： 1S/C9H6N2O3/c12-9-10-3-5-1-7-8(14-4-13-7)2-6(5)11-9/h1-3H,4H2,(H,10,11,12)
• InChI Key： DRKHZCJPUDKPRA-UHFFFAOYSA-N
• SMILES： O1COC2C=C3C=NC(NC3=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 292
• XLogP3: 0.5
• Topological Polar Surface Area: 59.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2H,5H,6H-[1,3]dioxolo[4,5-g]quinazolin-6-one

Recent Advances in the Study of 2H,5H,6H-[1,3]dioxolo[4,5-g]quinazolin-6-one (CAS: 98216-14-9)

In recent years, the compound 2H,5H,6H-[1,3]dioxolo[4,5-g]quinazolin-6-one (CAS: 98216-14-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique dioxoloquinazolinone structure, has shown promising potential in various therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory activities. The following sections provide an overview of the latest research findings, methodologies, and implications associated with this compound.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 2H,5H,6H-[1,3]dioxolo[4,5-g]quinazolin-6-one. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory effects on specific kinase pathways involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to identify the compound's binding affinity to key oncogenic targets. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the antimicrobial properties of 2H,5H,6H-[1,3]dioxolo[4,5-g]quinazolin-6-one. The study revealed its efficacy against multidrug-resistant bacterial strains, particularly Staphylococcus aureus and Escherichia coli. The compound's ability to disrupt bacterial cell wall synthesis was attributed to its interaction with penicillin-binding proteins (PBPs), highlighting its potential as a scaffold for designing new antibiotics.

In addition to its therapeutic applications, recent research has also investigated the synthetic pathways and structural modifications of 2H,5H,6H-[1,3]dioxolo[4,5-g]quinazolin-6-one. A 2023 study in Organic & Biomolecular Chemistry described an efficient, one-pot synthesis method that significantly improved the yield and purity of the compound. This methodological advancement is expected to facilitate further pharmacological studies and scale-up production for preclinical testing.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2H,5H,6H-[1,3]dioxolo[4,5-g]quinazolin-6-one. Current research efforts are directed toward enhancing its bioavailability and reducing potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its clinical potential, with preliminary results expected in the coming years.

In conclusion, 2H,5H,6H-[1,3]dioxolo[4,5-g]quinazolin-6-one (CAS: 98216-14-9) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its diverse biological activities and synthetic accessibility make it a valuable candidate for further investigation. Continued research and development efforts are essential to fully unlock its therapeutic potential and translate these findings into clinical applications.